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Compound of Interest

Compound Name:
4-Hydroxycyclohexanecarboxylic

acid

Cat. No.: B153621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-
Hydroxycyclohexanecarboxylic acid, a compound of interest in various scientific domains,

including as a potential anti-inflammatory and antioxidant agent.[1] This document compiles

available quantitative solubility data, details relevant experimental protocols for solubility

determination, and illustrates the key factors influencing the solubility of this compound.

Quantitative Solubility Data
The solubility of 4-Hydroxycyclohexanecarboxylic acid has been determined in a limited

number of solvents. The available quantitative data, primarily for the trans-isomer, is

summarized in the table below. It is important to note that comprehensive experimental data

across a wide range of organic solvents and aqueous conditions is not extensively available in

the public domain.
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Solvent/Syste
m

Isomer
Temperature
(°C)

Solubility Method

Dimethyl

Sulfoxide

(DMSO)

trans Not Specified
100 mg/mL

(693.63 mM)
Not Specified

Dimethyl

Sulfoxide

(DMSO)

trans Not Specified
28 mg/mL

(194.22 mM)

Sonication

Recommended

Methanol trans Not Specified Soluble Not Specified

10% DMSO /

40% PEG300 /

5% Tween-80 /

45% Saline

trans Not Specified
≥ 2.5 mg/mL

(17.34 mM)

In vivo

formulation

10% DMSO /

90% (20% SBE-

β-CD in saline)

trans Not Specified
≥ 2.5 mg/mL

(17.34 mM)

In vitro

formulation

10% DMSO /

90% Corn Oil
trans Not Specified

≥ 2.5 mg/mL

(17.34 mM)

In vivo

formulation

Water Not Specified 25
Predicted: 156

g/L
ALOGPS

Factors Influencing Solubility
The solubility of 4-Hydroxycyclohexanecarboxylic acid is governed by several

physicochemical factors inherent to its molecular structure, which features both a polar

hydroxyl group and a carboxylic acid group, as well as a non-polar cyclohexane ring. The

interplay of these features dictates its behavior in different solvent environments.

Factors influencing the solubility of 4-Hydroxycyclohexanecarboxylic acid.

Experimental Protocols for Solubility Determination
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While specific, detailed experimental protocols for the existing solubility data on 4-
Hydroxycyclohexanecarboxylic acid are not publicly available, a general and widely

accepted method for determining the equilibrium solubility of a solid compound is the shake-

flask method. The following is a generalized protocol based on established methodologies.

General Shake-Flask Equilibrium Solubility Protocol
This protocol outlines the steps to determine the thermodynamic solubility of a compound in a

given solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b153621?utm_src=pdf-body
https://www.benchchem.com/product/b153621?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Equilibration

Phase Separation

Analysis

Weigh excess amount of
4-Hydroxycyclohexanecarboxylic acid

Add a precise volume of the
selected solvent to a vial

Seal the vial securely

Agitate at a constant temperature
(e.g., using an orbital shaker)

Continue agitation for a sufficient
duration to reach equilibrium (e.g., 24-48 hours)

Allow the solution to settle

Separate the supernatant from the
undissolved solid (centrifugation or filtration)

Extract an aliquot of the clear supernatant

Quantify the concentration of the dissolved
compound using a validated analytical method

(e.g., HPLC, UV-Vis spectroscopy)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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